N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-phenoxybenzamide

• IUPAC Name: N-[5-(2,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-4-phenoxybenzamide
• InChI: InChI=1S/C20H17N5O3/c1-13-12-17(25(2)24-13)19-22-23-20(28-19)21-18(26)14-8-10-16(11-9-14)27-15-6-4-3-5-7-15/h3-12H,1-2H3,(H,21,23,26)
• InChI Key: CHDFLMYBYFXRRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)OC4=CC=CC=C4)C
• Molecular Formula: C20H17N5O3
• Molecular Weight: 375.4 g/mol

Description

N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-phenoxybenzamide, also known as N-Phenoxybenzamide (NPB), is an organic compound that has been used in scientific research for many years. It is a versatile compound that has been used in a wide range of laboratory experiments and has been studied for its potential applications in various fields. NPB has a wide range of properties, including its ability to act as a catalyst for chemical reactions and its ability to interact with other molecules.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including those containing the pyrazole and oxadiazole moieties found in our compound, have shown promise as antiviral agents. For instance:

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Antileishmanial and Antimalarial Activities

Pyrazole-bearing compounds have been investigated for their pharmacological effects, particularly against parasitic diseases:

• Hydrazine-coupled pyrazoles : These compounds were synthesized and evaluated for antileishmanial activity. .
• Molecular docking study : Compound 13, which contains the pyrazole scaffold, exhibited better antileishmanial activity. .

Metal Complex Catalysis

The compound’s structural features make it suitable for ligand-based metal complex catalysis. For example:

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Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole and pyrazole derivatives, have been known to interact with a broad range of biological targets .

Mode of Action

Based on the structure, it can be inferred that it might interact with its targets through nucleophilic addition-elimination reactions

Biochemical Pathways

For instance, some pyrazole derivatives have shown catalytic properties in the oxidation reaction of catechol to o-quinone .

Pharmacokinetics

Compounds with similar structures have shown good yields and metabolic stability .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the type of solvent contributes to the interaction and dilution of reactants in the solvent . Furthermore, the compound’s thermal stability could also be influenced by environmental conditions .